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Compound of Interest

Compound Name: Tetrachlorohydroquinone

Cat. No.: B164984

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and operational plans for the handling and disposal of
Tetrachlorohydroquinone, tailored for research and drug development professionals.

Hazard Identification and Toxicological Data

Tetrachlorohydroquinone is a hazardous substance that is harmful if swallowed and causes
significant skin and eye irritation.[1][2] It is a combustible solid that can form explosive dust-air
mixtures.[3]

Summary of Acute Toxicity Data

Route Species LD50 Value Reference
Oral Mouse 25 mg/kg [1]
Oral Mouse 368 mg/kg [4]
Oral Rat 3820 mg/kg [4]
Intraperitoneal Mouse 25 mg/kg [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following equipment must
be used when handling Tetrachlorohydroquinone.[3][4]
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Area

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles / Face Shield

Wear chemical safety goggles
or safety glasses with side
shields that meet ANSI Z287.1
standards.[3][5] A face shield
may be required for certain
procedures. Contact lenses
should not be worn as they
can absorb and concentrate

irritants.[3]

Skin

Chemical-Resistant Gloves &
Lab Coat

Wear appropriate protective
gloves and clothing to prevent
all skin contact.[4] For
prolonged or repeated contact,
gloves with a high protection
class (breakthrough time >240
minutes) are recommended.[3]
Contaminated clothing should
be removed immediately and
laundered separately before
reuse.[3][4]

Respiratory

Dust Respirator / Air-Purifying

Respirator

Use a suitable dust respirator.
A respiratory protection
program that meets OSHA 29
CFR 1910.134 or European
Standard EN 149 must be
followed.[4] In situations where
significant dust may be
generated, an approved
positive flow mask or powered
air-purifying respirator (PAPR)
should be used.[3]
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Operational Plans: Handling and Storage

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood or a space with local
exhaust ventilation.[3]

e Avoid all personal contact, including inhalation of dust.[3]

e Minimize dust generation and accumulation during handling.[4]

» Do not eat, drink, or smoke in areas where the chemical is handled.[3]
e Wash hands and face thoroughly with soap and water after handling.[3]
o Keep containers securely sealed when not in use.[3][4]

Storage:

» Store in a tightly closed container in a cool, dry, and dark place.[4]

o Store away from incompatible materials, particularly oxidizing agents like nitrates and
chlorine bleaches, as ignition may result.[3][4]

o Facilities should be equipped with an eyewash station and a safety shower.[4]

Emergency and Disposal Plans

Spill Response Protocol:

In the event of a spill, follow the procedures outlined below.
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Caption: Emergency response workflow for a Tetrachlorohydroquinone spill.
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First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[3][4]

o Skin Contact: Immediately remove all contaminated clothing.[3] Flush skin with plenty of
running water and soap for at least 15 minutes.[3][4] Seek medical attention if irritation
occurs or persists.[3]

 Inhalation: Move the person to fresh air immediately.[4][6] If breathing is difficult or has
stopped, provide artificial respiration or oxygen.[4] Seek medical attention.[3][4]

 Ingestion: Do NOT induce vomiting.[4] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water.[4] Call a poison center or doctor immediately.[1]

Disposal Plan:

All waste material must be handled as hazardous waste in accordance with local, state, and
federal regulations.[3] One approved method involves dissolving the material in a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.
Puncture containers to prevent reuse before sending to an authorized landfill.[3] Do not allow
the product to enter the sewage system or waterways.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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